2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile

• CAS RN: 113762-35-9
• Molecular Formula: C25H27N5O
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1-prop-2-enylpyrrol-2-ylidene]propanedinitrile
• InChI: InChI=1S/C25H27N5O/c1-4-7-14-29(15-8-5-2)21-11-9-19(10-12-21)23-22(18-28)24(20(16-26)17-27)30(13-6-3)25(23)31/h6,9-12H,3-5,7-8,13-15H2,1-2H3
• InChI Key: PBFVRMTZXJNIMC-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N
• synonyms: 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile

Description

2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile has been studied for its potential applications in various fields of scientific research. It has been found to have anticancer, antibacterial, and antifungal properties. It has also been studied for its potential use in organic electronics and as a fluorescent probe for detecting metal ions.

Mechanism Of Action

The mechanism of action of 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and bacteria. It may also work by binding to metal ions and forming complexes that can be detected by fluorescence.

Biochemical And Physiological Effects

Studies have shown that 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile has biochemical and physiological effects on cancer cells and bacteria. It has been found to induce apoptosis (cell death) in cancer cells and inhibit the growth of bacteria. It has also been found to have low toxicity in normal cells.

Advantages And Limitations For Lab Experiments

The advantages of using 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile in lab experiments include its low toxicity in normal cells, its anticancer and antibacterial properties, and its potential use as a fluorescent probe for detecting metal ions. However, its limitations include its limited solubility in water and its potential for off-target effects.

Future Directions

For 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile include further studies on its mechanisms of action, its potential use in organic electronics, and its use as a fluorescent probe for detecting metal ions. It may also be studied for its potential use in combination with other anticancer or antibacterial agents.

Synthesis Methods

The synthesis method for 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile involves the reaction of malononitrile with allyl isothiocyanate and 4-(dibutylamino)benzaldehyde in the presence of a catalyst. The resulting compound has a yellow color and is soluble in organic solvents.